Cas no 4812-40-2 (Hydroxy Metronidazole)

• Product Name: Hydroxy Metronidazole
• CAS No: 4812-40-2
• MF: C₆H₉N₃O₄
• MW: 187.153361082077
• CID: 330685
• PubChem ID: 329754752
• Update Time: 2025-04-19

Hydroxy Metronidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2-(hydroxymethyl)-5-nitro-
• Metronidazole-OH
• 2-(hydroxymethyl)-5-nitro-1H-Imidazole-1-ethanol
• Hydroxy Metronidazole
• Metronidazole-OH-D2
• 2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]ethanol
• MNZOH
• 1-(2-Hydroxyethyl)-2-(hydroxymethyl)-5-nitroimidazole
• Hydroxymetronidazole
• 1-(2-Hydroxyethyl)-2-hydroxymethyl-5-nitroimidazole; Hydroxymetronidazole; 2-(Hydroxymethyl)-5-nitroimidazole-1-ethanol
• AEHPOYAOLCAMIU-UHFFFAOYSA-N
• 2-hydroxymethylmetronidazole
• AKOS006283474
• Metronidazole-OH, VETRANAL(TM), analytical standard
• FT-0669859
• HY-136440
• CCRIS 2148
• RP-20396
• 1-(.BETA.-HYDROXYETHYL) 2-HYDROXYMETHYL-5-NITROIMIDAZOLE
• 1-(2-hydroxyethyl)-2-hydroxymethyl-5-nitroimidazole
• 2-[2-(hydroxymethyl)-5-nitro-1H-imidazol-1-yl]ethan-1-ol
• 20396 RP
• Imidazole-1-ethanol, 2-hydroxymethyl-5-nitro-
• DTXSID20197426
• CHEBI:166538
• UNII-7RUI9488IL
• CS-0129416
• AKOS040758158
• BRN 0883934
• 4812-40-2
• NS00000157
• SCHEMBL10920908
• Q5955628
• 1-(2-Hydroxyethyl)-2-hydroxymethyl-5-nitroimidazole (Hydroxymetronidazole)
• 7RUI9488IL
• 2-[2-(hydroxymethyl)-5-nitro-imidazol-1-yl]ethanol
• 2-Hydroxymetronidazole (1-(2-hydroxyethyl)-2-hydroxymethyl-5-nitroimidazole)
• 2-(2-(Hydroxymethyl)-5-nitro-1H-imidazol-1-yl)ethanol
• 5-23-10-00558 (Beilstein Handbook Reference)
• AS-82869
• RP 20396
• Metronidazole-hydroxy 100 microg/mL in Methanol
• HYDROXYETHYL)-2-HYDROXYMETHYL-5-NITROIMIDAZOLE, 1-(2-
• 2-Hydroxymetronidazole
• Imidazole-1-ethanol, 2-(hydroxymethyl)-5-nitro-
• CHEMBL3544702
• 1H-Imidazole-1-ethanol, 2-(hydroxymethyl)-5-nitro-
• FT-0669858
• Metronidazole-hydroxy
• Metronidazole-hydroxy 100 microg/mL in Acetonitrile
• DA-27682
• G13044

• MDL： MFCD01721480
• Inchi： 1S/C6H9N3O4/c10-2-1-8-5(4-11)7-3-6(8)9(12)13/h3,10-11H,1-2,4H2
• InChI Key： AEHPOYAOLCAMIU-UHFFFAOYSA-N
• SMILES： OCCN1C(=CN=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.05900
• Monoisotopic Mass: 187.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-119 ºC (ethanol )
• Boiling Point: 321.89°C (rough estimate)
• Flash Point: 241.2°C
• Refractive Index: 1.5800 (estimate)
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 104.10000
• LogP: -0.20090
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Hydroxy Metronidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：NI5568000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances